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Compound of Interest

Compound Name: GTx-007

Cat. No.: B1667391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and operational guidance for the

handling of GTx-007 (also known as Andarine or S-4). Adherence to these procedures is

critical for minimizing exposure risk and ensuring a safe laboratory environment. GTx-007
should be treated as a hazardous compound.[1][2] Standard operating procedures should

emphasize caution, advising against ingestion, inhalation, and contact with eyes, skin, or

clothing, followed by thorough washing after handling.[1][2]

Personal Protective Equipment (PPE) Specifications
Due to the potent nature of GTx-007, a thorough risk assessment should be conducted to

establish site-specific PPE requirements. The following table outlines recommended PPE for

handling this compound, based on general best practices for potent pharmaceutical agents.
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PPE Component Specification Rationale

Eye Protection

Tightly fitting safety goggles

with side-shields (conforming

to EN 166 in the EU or NIOSH

in the US). A face shield

should be worn over goggles

when there is a splash hazard.

[3]

GTx-007 is classified as a

cause of serious eye irritation.

[4] This equipment protects

against accidental splashes

and aerosol exposure.

Hand Protection

Double-gloving with

chemotherapy-rated nitrile

gloves is recommended. The

outer glove should be changed

immediately upon

contamination. Gloves must

meet standards such as EU

Directive 89/686/EEC and EN

374.[3]

Prevents dermal absorption, a

potential route of exposure.

Double-gloving adds a layer of

safety.

Body Protection

A disposable, solid-front, back-

closing gown made of a low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene). Cuffs should

be tucked under the outer pair

of gloves.

Protects skin and personal

clothing from contamination by

splashes or aerosols.

Respiratory Protection

When handling the solid

compound or if there is a risk

of aerosolization, a full-face

respirator should be used.[3] A

fit-tested N95 respirator is the

minimum recommended

protection.

Prevents inhalation of the

powdered compound, a

primary exposure risk.[5]
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All procedures involving GTx-007 must be performed within a certified chemical fume hood, a

ventilated balance enclosure, or a glove box to mitigate the risk of inhalation and

contamination.

Receiving and Storing GTx-007
Inspect: Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify: Confirm that the container is clearly labeled with the compound name, CAS number

(401900-40-1), and appropriate hazard symbols.[3][6]

Store: Store the compound in a dedicated, locked, and well-ventilated area at the

recommended temperature of -20°C.[2]

Log: Maintain a detailed inventory record for GTx-007, documenting the amount received,

used, and disposed of.

Weighing and Solution Preparation
Workspace Preparation:

Ensure the certified containment device (e.g., fume hood) is operational.

Cover the work surface with a disposable, absorbent, plastic-backed liner.

Prepare a designated hazardous waste container and ensure a spill kit is readily

accessible.

PPE Donning: Follow the systematic PPE donning procedure illustrated in the workflow

diagram below.

Weighing:

Use dedicated, clean weighing tools (e.g., spatulas, weigh boats).

Carefully transfer the solid GTx-007, minimizing the creation of dust.
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Post-use, decontaminate weighing tools with an appropriate solvent (e.g., ethanol) and

dispose of the cleaning materials as hazardous waste.

Solubilization:

GTx-007 is soluble in organic solvents like ethanol, DMSO, and DMF.[1][2]

To prepare a solution, add the solvent to the vessel containing the pre-weighed

compound.

Seal the vessel and agitate until the compound is fully dissolved.

For aqueous solutions, first create a stock solution in DMSO, which can then be diluted

with the aqueous buffer. It is not recommended to store aqueous solutions for more than

one day.[1][2]

Labeling: All solutions must be clearly labeled with the compound name, concentration,

solvent, preparation date, and the preparer's initials.

Decontamination and Cleanup:

Thoroughly wipe down the work surface and any equipment with a suitable deactivating

agent, followed by a general laboratory disinfectant.

All disposable items that have come into contact with GTx-007 must be discarded into the

designated hazardous waste container.

PPE Doffing: Carefully remove PPE in the sequence outlined in the workflow diagram to

prevent self-contamination.

Hygiene: Wash hands thoroughly with soap and water immediately after completing the

procedure.

Operational and Disposal Plans
Spill Management Protocol

Evacuate and Alert: Immediately notify personnel in the vicinity and evacuate the affected

area.
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Isolate: Secure the area to prevent unauthorized entry.

Report: Report the spill to the laboratory supervisor and the institution's Environmental

Health and Safety (EHS) department.

Cleanup (for trained personnel only):

Don the full complement of recommended PPE, including respiratory protection.

For solid spills, gently cover with a damp absorbent material to prevent the powder from

becoming airborne.

For liquid spills, absorb with appropriate material from a chemical spill kit.

Collect all contaminated materials using dedicated tools and place them into a sealed,

labeled hazardous waste container.

Decontaminate the spill area with a suitable deactivating solution, followed by a thorough

cleaning.

Waste Disposal Plan
All waste materials contaminated with GTx-007 must be treated as hazardous waste and

disposed of in accordance with institutional and local environmental regulations.

Solid Waste: Collect all contaminated disposables (e.g., gloves, gowns, weigh boats, pipette

tips) in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Use separate, sealed, and clearly labeled hazardous waste containers for

aqueous and organic waste streams containing GTx-007.

Sharps: All contaminated sharps (e.g., needles, scalpels) must be disposed of in a

designated, puncture-proof hazardous waste sharps container.

Visualized Workflows
The following diagrams illustrate the essential workflows for handling GTx-007 safely.
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Preparation Handling Cleanup & Disposal

Verify Compound Don PPE Prepare Workspace Weigh Solid Prepare Solution Perform Experiment Decontaminate Dispose Waste Doff PPE Wash Hands

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of GTx-007.

Donning (Putting On) PPE Doffing (Taking Off) PPE

1. Hand Hygiene

2. Gown

3. Respirator/Mask

4. Goggles/Face Shield

5. Gloves (over cuffs)

1. Gloves

2. Gown

3. Hand Hygiene

4. Goggles/Face Shield

5. Respirator/Mask

6. Hand Hygiene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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